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Compound of Interest

Compound Name: GTP TRIS SALT

CAS No.: 103192-46-7

Cat. No.: B1140819

Get Quote

Executive Summary
Guanosine 5'-triphosphate (GTP) is a labile, high-energy nucleotide essential for G-protein

signaling, protein synthesis, and cytoskeletal dynamics. While commonly supplied as Lithium or

Sodium salts, the Tris (tris(hydroxymethyl)aminomethane) salt form is critical for applications

sensitive to alkali metals (e.g., Na⁺/K⁺-ATPase assays, ion channel studies).

This guide addresses the specific solubility dynamics of GTP Tris salt, providing a validated

protocol for preparing stable 100 mM stock solutions. Key technical constraints include the

temperature-dependent pKa of Tris, the catalytic effect of divalent cations (Mg²⁺) on hydrolysis,

and the strict requirement for pH control to prevent acid-catalyzed degradation.

Chemical & Physical Properties[1][2][3][4][5][6][7]
Understanding the ionic environment is prerequisite to successful solubilization. GTP is a

polyprotic acid; its stability and solubility are dictated by the ionization state of its phosphate

chain.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1140819#bc-rfq
https://www.benchchem.com/product/b1140819/docs?utm_src=pdf-body#technical-guide-gtp-tris-salt-solubility-preparation-in-aqueous-buffers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140819?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Specification Technical Note

Molecular Formula C₁₀H₁₆N₅O₁₄P₃ (Free Acid)

Tris salt MW varies by

stoichiometry (typically ~898

Da for 3x Tris).

Solubility Limit ~100 mM (Aqueous)

Commercially supplied as 100

mM solution; Powder solubility

~50 mg/mL.

pKa Values 3.3 (α), 6.3 (γ), 9.3 (N1)
At pH 7.5, GTP exists primarily

as GTP⁴⁻.

λmax 253 nm
Extinction coefficient ε = 13.7

mM⁻¹cm⁻¹ at pH 7.0.

Critical Counterion Tris⁺ (vs. Na⁺/Li⁺)
Prevents interference in alkali-

sensitive enzymatic assays.

Solubility Dynamics & Preparation Protocol
The "Tris-Shift" Phenomenon
Unlike phosphate or HEPES buffers, Tris exhibits a significant temperature-dependent pKa shift

(

). A GTP stock titrated to pH 7.5 at 25°C will shift to pH ~8.1 at 4°C (storage) and pH ~7.2 at
37°C (assay).

Implication: You must titrate GTP stocks at the temperature of preparation (usually room

temp), but validate pH compatibility for the assay temperature.

Validated Protocol: Preparation of 100 mM GTP Tris Stock
Objective: Create a neutral, stable 100 mM GTP stock from Free Acid or Tris Salt powder.

Reagents:

GTP Free Acid (MW ~523.2 g/mol ) OR GTP Tris Salt (Check specific batch MW).

Tris Base (Solid or 2M solution). Do NOT use Tris-HCl.
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Nuclease-free water (DEPC-treated or equivalent).

Workflow:

Calculation: Determine mass for 1 mL of 100 mM solution.

Example (Free Acid):

.

Initial Dissolution: Add GTP powder to ~80% of final volume (e.g., 800 µL) of water.

Observation: Solution will be highly acidic (pH ~3.0) and may appear cloudy or dissolve

slowly. Do not heat.

Neutralization (The Critical Step):

Slowly add 2M Tris Base while monitoring pH.

GTP requires approx. 3-4 moles of Tris per mole of GTP to reach pH 7.5.

Target pH: 7.3 – 7.5.

Why Tris Base? Using Tris-HCl adds excess chloride ions, increasing ionic strength

unnecessarily. Using NaOH reintroduces sodium, negating the purpose of the Tris salt.

Final Adjustment: Adjust volume to 1 mL with water. Filter sterilize (0.22 µm) if necessary for

cell culture, though filtration can result in minor volume loss.

Aliquoting: Divide into single-use aliquots (e.g., 50 µL) to prevent freeze-thaw degradation.

Visualization: Solvation & Dissociation Logic
The following diagram illustrates the chemical dissociation pathway and the role of Tris in

stabilizing the polyanionic GTP species.
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Caption: Solvation pathway for GTP. Acidic conditions promote aggregation; Tris base drives

deprotonation to the soluble GTP⁴⁻ species.

Stability & Degradation Mechanisms
GTP is thermodynamically unstable. The hydrolysis of the γ-phosphate to form GDP is the

primary degradation pathway.

Hydrolysis Rate: At pH 7.5, GTP hydrolyzes at ~2-4% per year at -20°C, but ~2% per 4 days

at 37°C.

pH Sensitivity: Hydrolysis is acid-catalyzed. Maintaining pH > 7.0 is crucial.[1]

Magnesium Effect: Mg²⁺ coordinates the β and γ phosphates, pulling electron density and

making the phosphorus more electrophilic. While essential for biological activity, Mg²⁺

accelerates non-enzymatic hydrolysis in solution.

Best Practice: Store GTP stocks without Mg²⁺. Add MgCl₂ only to the working buffer

immediately prior to the assay.

Visualization: Stability Decision Tree
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Caption: Stability workflow. Note that Mg²⁺ and heat (Assay conditions) significantly accelerate

hydrolysis to GDP.

Buffer Compatibility & Troubleshooting
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Issue Cause Solution

Precipitation with Mg²⁺

Formation of insoluble Mg-

GTP complexes at very high

concentrations (>50 mM

Mg²⁺).

Keep [Mg²⁺] close to equimolar

with GTP (e.g., 1-10 mM) in

the assay. Mg-GTP is soluble

at physiological levels.

"Cloudy" Stock
Incomplete neutralization (pH

< 6.0).[2]

Add more Tris Base. GTP is

not fully soluble in its

protonated acid form at 100

mM.

Assay Interference
Presence of Na⁺/Li⁺ from

wrong salt form.

Use GTP Tris salt exclusively;

ensure pH adjustment uses

Tris Base, not NaOH.

Yellowing
Oxidation or severe

degradation.

Discard stock. Confirm storage

at -20°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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